5-(5-Isopropyl-4-methoxy-2-methylbenzylidene)-3-(4-methylbenzyl)-2,4-imidazolidinedione

• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol
• IUPAC Name: (5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-3-[(4-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C23H26N2O3/c1-14(2)19-11-18(16(4)10-21(19)28-5)12-20-22(26)25(23(27)24-20)13-17-8-6-15(3)7-9-17/h6-12,14H,13H2,1-5H3,(H,24,27)/b20-12+
• InChI Key: MBTFSZRTGPEDKK-UDWIEESQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC(=C(C=C3C)OC)C(C)C)/NC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC(=C(C=C3C)OC)C(C)C)NC2=O

Description

5-(5-Isopropyl-4-methoxy-2-methylbenzylidene)-3-(4-methylbenzyl)-2,4-imidazolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as thalidomide, which was initially developed as a sedative and antiemetic drug but was later found to cause severe birth defects and was withdrawn from the market. However, thalidomide has since been found to have several beneficial effects, and its use has been approved for certain medical conditions.

Mechanism of Action

The mechanism of action of thalidomide is not fully understood, but it is believed to involve the inhibition of tumor necrosis factor-alpha (TNF-α) and other pro-inflammatory cytokines. Thalidomide also inhibits the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects
Thalidomide has been found to have several biochemical and physiological effects, including the inhibition of angiogenesis, the modulation of the immune system, and the inhibition of inflammatory cytokines. Thalidomide has also been found to have anti-tumor effects, which make it a promising drug for cancer treatment.

Advantages and Limitations for Lab Experiments

Thalidomide has several advantages for lab experiments, including its low toxicity, ease of administration, and well-established pharmacokinetics. However, thalidomide also has several limitations, including its potential for teratogenic effects, which make it unsuitable for use in pregnant animals or humans.

Future Directions

There are several future directions for thalidomide research, including the development of new thalidomide analogs with improved efficacy and reduced toxicity. Thalidomide is also being studied for its potential applications in other fields, such as infectious diseases and neurodegenerative disorders. Additionally, the mechanisms of action of thalidomide are still not fully understood, and further studies are needed to elucidate its effects on various cellular pathways.

Synthesis Methods

The synthesis of 5-(5-Isopropyl-4-methoxy-2-methylbenzylidene)-3-(4-methylbenzyl)-2,4-imidazolidinedione involves the reaction of phthalic anhydride with ammonia and methylamine to form 2,6-dioxopiperidine-3,5-dicarboxylic acid. This acid is then reacted with thionyl chloride and isopropylamine to form the corresponding acid chloride, which is then reacted with 4-methylbenzylamine and 4-methoxy-2-methylbenzylamine to form the final product.

Scientific Research Applications

Thalidomide has been extensively studied for its potential applications in various fields, including cancer treatment, inflammatory diseases, and autoimmune disorders. Thalidomide has been found to have anti-angiogenic, immunomodulatory, and anti-inflammatory effects, which make it a promising drug for these conditions.